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Compound of Interest

Compound Name: CAY10602

Cat. No.: B1668654 Get Quote

Authored for: Researchers, scientists, and drug development professionals.

This guide provides essential safety and logistical information for the proper disposal of

CAY10602, a SIRT1 activator used in laboratory research. Adherence to these procedures is

critical for ensuring personnel safety, environmental protection, and regulatory compliance. The

primary source for this guidance is the manufacturer's Safety Data Sheet (SDS), which should

always be consulted before handling the chemical.[1][2]

Pre-Disposal Safety and Handling
Before beginning any disposal-related activities, ensure you are wearing the appropriate

Personal Protective Equipment (PPE).

Recommended Personal Protective Equipment:

PPE Item Specification

Gloves Standard laboratory nitrile or latex gloves

Eye Protection Safety glasses with side shields or goggles

Lab Coat Standard laboratory coat

CAY10602 is supplied as a crystalline solid and should be handled in a well-ventilated area to

avoid inhalation of any dust particles.[2] Avoid direct contact with skin and eyes. In case of
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accidental contact, flush the affected area with copious amounts of water.

Waste Characterization
The first step in proper chemical disposal is to characterize the waste. Based on available

Safety Data Sheets, CAY10602 is not classified as a hazardous waste under Regulation (EC)

No 1272/2008. However, it is crucial to consult your institution's specific guidelines and local

regulations, as waste disposal requirements can vary.[3][4][5][6]

Key Properties of CAY10602:

Property Value

Physical State Crystalline Solid

Solubility Soluble in DMSO and dimethylformamide

Hazard Classification Not classified as hazardous

Step-by-Step Disposal Procedure
The following procedure outlines the recommended steps for the disposal of CAY10602. This

workflow is designed to ensure that the waste is handled safely and in accordance with general

laboratory best practices.
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Phase 1: Preparation Phase 2: Solid Waste Disposal Phase 3: Contaminated Waste Disposal Phase 4: Decontamination

1. Don PPE
(Gloves, Goggles, Lab Coat)

2. Segregate CAY10602 Waste
(Solid vs. Contaminated Materials)

3. Place Unused/Expired Solid CAY10602
into a labeled, sealed container.

4. Label as 'Non-Hazardous Chemical Waste'
Include Compound Name and Quantity.

5. Arrange for disposal via
Institutional EHS or licensed contractor.

6. Collect Contaminated Items
(e.g., pipette tips, tubes, gloves)

7. Place in a designated, sealed waste bag or container.

8. Dispose of as solid laboratory waste
per institutional guidelines.

9. Clean work surfaces with
a suitable solvent (e.g., 70% ethanol).

10. Remove and dispose of PPE
in the appropriate waste stream.

11. Wash hands thoroughly.

Click to download full resolution via product page

Caption: CAY10602 Disposal Workflow

Detailed Experimental Protocols Referenced
While specific experimental protocols for the disposal of CAY10602 are not published in peer-

reviewed literature, the procedures outlined above are based on established best practices for

the disposal of non-hazardous solid chemical waste in a laboratory setting.[3][4][5][6] The core

principle is to segregate chemical waste from general laboratory trash and to ensure it is clearly

labeled for collection by a certified waste disposal contractor or your institution's Environmental

Health and Safety (EHS) department.

For solutions of CAY10602 in solvents such as DMSO:

Consult the SDS for the solvent. The disposal procedure will be dictated by the hazards

associated with the solvent.

Collect the waste solution in a designated, sealed, and properly labeled container. The label

should indicate all chemical components and their approximate concentrations.

Dispose of the solvent waste through your institution's hazardous waste program. Do not

pour chemical waste down the drain unless explicitly permitted by your EHS department for
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specific, neutralized, non-hazardous solutions.

Mandatory Visualization of Logical Relationships
The following diagram illustrates the decision-making process for the disposal of CAY10602
and related materials.

CAY10602 Waste Generated

Is the waste pure, solid CAY10602?

Is it labware contaminated
with CAY10602?

No

Package in a sealed, labeled container.
Dispose as Non-Hazardous Chemical Waste.

Yes

Is it a solution of CAY10602
in a solvent?

No

Place in a designated container for
solid laboratory waste.

Yes

Collect in a labeled hazardous waste container.
Follow solvent disposal guidelines.

Yes

Consult Institutional EHS for guidance.

No/Unsure

Click to download full resolution via product page

Caption: Decision Tree for CAY10602 Waste Disposal

By following these procedures, researchers can ensure the safe and compliant disposal of

CAY10602, contributing to a secure and environmentally responsible laboratory environment.

Always prioritize your institution's specific waste management policies and consult your EHS

department with any questions.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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